Cas no 152403-50-4 (Pyrido[1,2-a]benzimidazole-2,8-diamine)

Pyrido[1,2-a]benzimidazole-2,8-diamine structure
152403-50-4 structure
Product Name:Pyrido[1,2-a]benzimidazole-2,8-diamine
CAS No:152403-50-4
MF:C11H10N4
MW:198.22390127182
CID:99259
PubChem ID:45078071
Update Time:2025-04-18

Pyrido[1,2-a]benzimidazole-2,8-diamine Chemical and Physical Properties

Names and Identifiers

    • Pyrido[1,2-a]benzimidazole-2,8-diamine
    • ACMC-20n6fs
    • AG-D-99679
    • CTK0G9537
    • Pyrido[1,2-a]benzimidazole-2,8-diamine (9CI)
    • DTXSID30663440
    • 152403-50-4
    • Benzo[4,5]imidazo[1,2-a]pyridine-2,8-diamine
    • Inchi: 1S/C11H10N4/c12-7-1-3-9-10(5-7)15-6-8(13)2-4-11(15)14-9/h1-6H,12-13H2
    • InChI Key: UEBIYYTVRFDGFE-UHFFFAOYSA-N
    • SMILES: N12C=C(C=CC1=NC1C=CC(=CC2=1)N)N

Computed Properties

  • Exact Mass: 198.09100
  • Monoisotopic Mass: 198.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.3A^2
  • XLogP3: 1.8

Experimental Properties

  • PSA: 69.34000
  • LogP: 2.81430
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